3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol

• Molecular Formula: C11H11ClOS
• Molecular Weight: 226.72 g/mol
• IUPAC Name: 3-(3-chloro-1-benzothiophen-2-yl)propan-1-ol
• InChI: InChI=1S/C11H11ClOS/c12-11-8-4-1-2-5-9(8)14-10(11)6-3-7-13/h1-2,4-5,13H,3,6-7H2
• InChI Key: BYRGKAZHRGJIAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)CCCO)Cl

Description

3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol is a useful research compound. Its molecular formula is C11H11ClOS and its molecular weight is 226.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

An ice cold solution of 3.63 g (14.3 mmol) of 15 in 60 mL of ether was treated with LiBH4 (621 mg, 28.5 mmol) and methanol (2 mL). After 30 min., 30 mL of 0.5 M NaOH solution was added. The mixture was extracted with ethyl acetate (2×25 mL) and the combined ethyl acetate solution washed with brine (50 mL), dried (MgSO4), filtered and evaporated. The residue was purified by flash chromatography on silica gel (5-20% ethyl acetate/hexane) to give 2.57 g (11.3 mmol, 79%) of the alcohol (16).